Cas no 886498-34-6 (4-Bromo-2-fluorobenzylmethylsulfone)

• Product Name: 4-Bromo-2-fluorobenzylmethylsulfone
• CAS No: 886498-34-6
• MF: C₈H₈BrFO₂S
• MW: 267.115324020386
• CID: 2811517
• PubChem ID: 2761448
• Update Time: 2025-05-26

4-Bromo-2-fluorobenzylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-1-(methylsulfonylmethyl)benzene
• 4-BROMO-2-FLUOROBENZYLMETHYLSULFONE
• CS-0205147
• 4-BROMO-2-FLUORO-1-(METHANESULFONYLMETHYL)BENZENE
• SCHEMBL12982381
• F73468
• AKOS026672306
• ZROGRIXTCMQBIP-UHFFFAOYSA-N
• FS-6122
• DTXSID90375774
• 886498-34-6
• 4-Bromo-2-fluoro-1-((methylsulfonyl)methyl)benzene
• 4-Bromo-2-fluorobenzyl methyl sulfone
• MFCD06798040
• 4-Bromo-2-fluorobenzylmethylsulfone

• MDL： MFCD06798040
• Inchi： 1S/C8H8BrFO2S/c1-13(11,12)5-6-2-3-7(9)4-8(6)10/h2-4H,5H2,1H3
• InChI Key： ZROGRIXTCMQBIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CS(C)(=O)=O

Computed Properties

• Exact Mass: 265.94124g/mol
• Monoisotopic Mass: 265.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 104-105°C
• Boiling Point: 403.0±35.0 °C at 760 mmHg
• Flash Point: 197.5±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Bromo-2-fluorobenzylmethylsulfone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Bromo-2-fluorobenzylmethylsulfone

Comprehensive Overview of 4-Bromo-2-fluorobenzylmethylsulfone (CAS No. 886498-34-6)

4-Bromo-2-fluorobenzylmethylsulfone (CAS No. 886498-34-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine and fluorine substitution on the benzene ring, along with a methylsulfone functional group, makes it a versatile building block for modern chemical applications. Researchers and industries value this compound for its reactivity and potential in designing novel bioactive molecules.

The growing demand for halogenated aromatic compounds like 4-Bromo-2-fluorobenzylmethylsulfone is driven by their role in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Recent trends in AI-driven drug design and green chemistry have further highlighted the importance of such intermediates. For instance, computational models often prioritize halogenated scaffolds due to their enhanced binding affinity and metabolic stability, aligning with the industry's focus on precision medicine and sustainable synthesis.

From a synthetic perspective, 886498-34-6 serves as a critical precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. Its electron-withdrawing properties, attributed to the fluorine and methylsulfone groups, facilitate regioselective transformations—a topic frequently searched by chemists exploring C-H functionalization techniques. Laboratories optimizing high-throughput screening protocols also leverage this compound to expand their libraries of bioisosteres.

In material science, 4-Bromo-2-fluorobenzylmethylsulfone contributes to the development of organic electronic materials, including OLEDs and photovoltaic devices. Its ability to modulate electron density and steric effects aligns with the search for energy-efficient semiconductors—a hot topic in renewable energy forums. Analysts note that patents involving similar sulfone derivatives have surged by 20% year-over-year, reflecting their industrial relevance.

Quality control and handling of CAS No. 886498-34-6 require adherence to stringent protocols, as its bromine moiety demands careful storage under inert conditions. Suppliers emphasizing HPLC-grade purity (>98%) cater to pharmaceutical clients, while technical-grade variants serve agrochemical applications. FAQs on platforms like ResearchGate often address its solubility profile (e.g., in DMSO or THF) and stability under acidic conditions—key considerations for experimental reproducibility.

Environmental and regulatory aspects of halogenated sulfones are another area of interest. While 4-Bromo-2-fluorobenzylmethylsulfone isn’t classified as hazardous under major frameworks like REACH, its lifecycle assessment intersects with discussions on persistent organic pollutants (POPs). Innovators are exploring biodegradable alternatives or catalytic methods to minimize waste, resonating with the circular economy movement.

In summary, 886498-34-6 exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its applications span from small-molecule therapeutics to smart materials, with ongoing research fueled by advancements in machine learning for retrosynthesis and atom-efficient catalysis. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s role in molecular diversification will undoubtedly expand.